Cas no 6429-74-9 (N-(3,4-dichlorophenyl)-2-ethylbutanamide)

• Product Name: N-(3,4-dichlorophenyl)-2-ethylbutanamide
• CAS No: 6429-74-9
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• CID: 1676136
• PubChem ID: 836642
• Update Time: 2025-04-21

N-(3,4-dichlorophenyl)-2-ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-ethylbutanamide
• butanamide, N-(3,4-dichlorophenyl)-2-ethyl-
• SMR000141108
• 6429-74-9
• MLS000533664
• DTXSID70356905
• AN-652/41830316
• CHEMBL1487002
• MLS000533664-02
• AKOS003290230
• HMS2294M22
• STK201983

• Inchi： 1S/C12H15Cl2NO/c1-3-8(4-2)12(16)15-9-5-6-10(13)11(14)7-9/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key： IOFUMEIXOCLOEH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(CC)CC)=O)Cl

Computed Properties

• Exact Mass: 259.05325
• Monoisotopic Mass: 259.05307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.222
• Boiling Point: 395.8°C at 760 mmHg
• Flash Point: 193.2°C
• Refractive Index: 1.559
• PSA: 29.1